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Compound Focus: Tubulin polymerization-IN-2
Cat. No.: S12875346

Chemical Identification and Basic Properties

The table below summarizes the key identifying information and basic properties available for this

compound. [1] [2]

Property Description
IUPAC Name 1,3-dihydro-6-methoxy-3-[(3,4,5-trimethoxyphenyl)methylene]-2H-indol-2-one [2]
CAS Number 1151995-69-5 [1] [2]

Molecular Formula  Ci19H19NOs [1] [2]
Molecular Weight 341.36 g/mol [1] [2]
Synonyms Tubulin Polymerization Inhibitor I, Tubulin inhibitor 9 [2]

Related Compound Described as a combretastatin A-4 analog derived from SU5416 [1]

Biological Activity and Experimental Data
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The search results provide some information on its biological activity and an established experimental

context for studying such compounds.

Aspect Available Data

Reported Inhibits polymerization of purified porcine brain tubulin (ICso = 4.5 pM); exhibits
Activity potent anti-proliferative activity against various cancer cell lines [1].

Proposed As a tubulin polymerization inhibitor, it likely binds to tubulin dimers, preventing their
Mechanism assembly into microtubules and disrupting mitotic spindle formation, leading to cell

cycle arrest and apoptosis [3].

The following diagram outlines a generalized workflow for a cell-based high-content assay to analyze the
effects of tubulin-targeting compounds, reflecting methodologies that could be applied to characterize

Tubulin Polymerization Inhibitor II. [4]
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General workflow for high-content analysis of tubulin polymerization.

Sourcing and Further Research

Based on the search results, this compound is available for research purposes from several chemical

suppliers. [1] [2]
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e Commercial Suppliers: The compound can be purchased from suppliers such as Santa Cruz
Biotechnology (sc-296673) and TRC (T897143), typically in 5 mg quantities. [1] [2]

e Recommended Research Avenues: To obtain the detailed structural and technical data you require,
| suggest:

o Search specialized databases: Look up the CAS Number (1151995-69-5) in scientific
databases like PubChem, ChemSpider, or Reaxys for detailed spectroscopic data, NMR
spectra, and crystal structures.

o Consult the primary literature: Perform a literature search using the compound's name and
CAS number on platforms like PubMed or Google Scholar to find original research articles with
full experimental details.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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